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Compound of Interest

Compound Name: Toluene-2-d1

Cat. No.: B15126155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling procedures for Toluene-2-d1. While a specific Safety Data Sheet (SDS) for Toluene-
2-d1 is not readily available, this guide is based on the SDS for the closely related compound

Toluene-d8, provided by Cambridge Isotope Laboratories, and is supplemented with extensive

data for non-deuterated toluene. The physical and chemical properties, as well as the

toxicological effects of Toluene-2-d1, are expected to be nearly identical to those of standard

toluene and other deuterated toluene isotopes.

Quantitative Safety Data
The following tables summarize the key quantitative data for toluene, which should be

considered representative for Toluene-2-d1.

Table 1: Physical and Chemical Properties
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Property Value Source

Chemical Formula C₇H₇D [1]

Molecular Weight 93.15 g/mol N/A

Appearance Clear, colorless liquid [2]

Odor Aromatic, benzene-like [2][3]

Boiling Point 110.6 °C (231.1 °F) [2][4]

Melting/Freezing Point -95 °C (-139 °F) [4]

Flash Point 4 °C (40 °F) [2]

Density 0.866 g/cm³ at 20 °C (68 °F) [5]

Vapor Pressure 22 mmHg at 20 °C (68 °F) [5]

Solubility in Water Insoluble [2]

Autoignition Temperature 480 °C (896 °F) [4]

Table 2: Toxicological Data
Parameter Value Species Route Source

LD50 (Oral) 636 mg/kg Rat Oral [6]

LC50 (Inhalation) 49 g/m³ Rat
Inhalation (4

hours)
N/A

Skin Irritation
Causes skin

irritation
Rabbit Dermal [3][7]

Eye Irritation
Causes serious

eye irritation
Rabbit Ocular [7]

Target Organs

Central nervous

system, liver,

kidneys

N/A N/A [7]

Table 3: Occupational Exposure Limits
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Organization Limit Notes Source

OSHA (PEL)
200 ppm (8-hour

TWA)
[8]

ACGIH (TLV) 20 ppm (8-hour TWA) [8]

NIOSH (REL)
100 ppm (8-hour

TWA)
N/A

IDLH 500 ppm

Immediately

Dangerous to Life or

Health

[8]

Experimental Protocols for Safe Handling
Strict adherence to the following protocols is mandatory when handling Toluene-2-d1 to

minimize exposure and ensure laboratory safety.

Engineering Controls
Ventilation: All work with Toluene-2-d1 must be conducted in a properly functioning chemical

fume hood with a face velocity of at least 100 feet per minute.[6][9] The ventilation system

should be designed to prevent the accumulation of flammable vapors.[9]

Ignition Sources: Toluene-2-d1 is highly flammable. All potential ignition sources, such as

open flames, sparks from electrical equipment, and static discharge, must be eliminated from

the work area.[10][11] Use only non-sparking tools and explosion-proof equipment.[8][11]

Grounding: To prevent the buildup of static electricity, all containers and equipment used for

transferring Toluene-2-d1 should be properly bonded and grounded.[6][11]

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical splash goggles and a face shield are required when

handling Toluene-2-d1 to protect against splashes.[10][12]

Skin Protection: Chemical-resistant gloves are mandatory. Suitable materials include Viton®,

butyl rubber, and neoprene.[6][12] A flame-retardant lab coat, long pants, and closed-toe
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shoes must be worn to prevent skin contact.[6]

Respiratory Protection: If work must be performed outside of a fume hood, a NIOSH-

approved respirator with an organic vapor cartridge is required.[10][12] The specific type of

respirator should be determined by a qualified industrial hygienist based on the potential

exposure levels.

Storage and Handling Procedures
Storage: Store Toluene-2-d1 in a tightly sealed, properly labeled container in a cool, dry,

well-ventilated area designated for flammable liquids.[10][11] Keep containers away from

heat, direct sunlight, and incompatible materials such as strong oxidizing agents.[6][11]

Handling: Avoid direct contact with the liquid and inhalation of vapors.[6] When transferring,

use a funnel to prevent spills.[9] In case of a spill, immediately evacuate the area and follow

established spill cleanup procedures. Small spills can be absorbed with an inert material,

while large spills may require specialized cleanup.[13]

First Aid Measures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate

medical attention.[12]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[10][12]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

[12]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[12]

Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Toluene-2-d1,

from receipt of the chemical to its final disposal.
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Receipt of Toluene-2-d1
- Verify container integrity

- Check label

Secure Storage
- Flammable liquids cabinet

- Well-ventilated area
- Away from incompatibles

Pre-Handling Checks
- Review SDS

- Don appropriate PPE
- Ensure fume hood is operational

Handling in Fume Hood
- Grounding and bonding
- Use non-sparking tools

- Minimize quantities

Post-Handling Procedures
- Tightly seal container

- Decontaminate work area
- Remove PPE correctly

Waste Collection
- Collect in labeled, sealed container

- Segregate from other waste streams

Return to Storage

Waste Disposal
- Follow institutional and regulatory guidelines

- Use licensed waste disposal service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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